Cas no 779335-88-5 ((S)-1-(o-Tolyl)propan-1-amine)

(S)-1-(o-Tolyl)propan-1-amine is a chiral amine compound featuring an ortho-tolyl substituent and a propylamine backbone. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The ortho-tolyl group enhances steric and electronic properties, influencing reactivity and selectivity in catalytic processes. This compound is commonly employed in the preparation of bioactive molecules, including ligands for metal-catalyzed reactions and building blocks for drug development. High purity and well-defined chirality ensure consistent performance in synthetic applications. Its stability under standard conditions further facilitates handling and storage in laboratory and industrial settings.
(S)-1-(o-Tolyl)propan-1-amine structure
(S)-1-(o-Tolyl)propan-1-amine structure
Product Name:(S)-1-(o-Tolyl)propan-1-amine
CAS No:779335-88-5
MF:C10H15N
MW:149.232802629471
CID:4656248
PubChem ID:11644046
Update Time:2025-06-07

(S)-1-(o-Tolyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(2-Methylphenyl)propylamine
    • CS-0455761
    • SCHEMBL3865062
    • AKOS006288163
    • (S)-1-(o-Tolyl)propan-1-amine
    • MFCD08438918
    • 779335-88-5
    • N10518
    • (1S)-1-(2-methylphenyl)propan-1-amine
    • (S)-1-(2-Methylphenyl)propane-1-amine
    • Inchi: 1S/C10H15N/c1-3-10(11)9-7-5-4-6-8(9)2/h4-7,10H,3,11H2,1-2H3/t10-/m0/s1
    • InChI Key: HGENVWDJZZWESY-JTQLQIEISA-N
    • SMILES: N[C@@H](CC)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 149.120449483g/mol
  • Monoisotopic Mass: 149.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

(S)-1-(o-Tolyl)propan-1-amine Pricemore >>

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